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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386 Get Quote

The safe management and disposal of hazardous chemicals are paramount in a research

environment. Cinnamyl bromide, a corrosive and reactive compound, requires strict

adherence to established protocols to ensure the safety of laboratory personnel and

environmental protection. This document provides essential, step-by-step guidance for the

proper disposal of cinnamyl bromide, aligning with regulatory standards and best practices in

laboratory safety.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to understand the hazards associated with

cinnamyl bromide and to utilize appropriate personal protective equipment (PPE).

Hazard Profile:

Classification: Cinnamyl bromide is classified as a hazardous chemical that causes severe

skin burns and eye damage.[1][2][3][4] It is also corrosive to metals.[3]

Signal Word: Danger[1][2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1] Store

away from heat, moisture, and direct sunlight.[1][2]

Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particulates filter.[1]

Facility Requirements: Ensure that eyewash stations and safety showers are located close to

the workstation.[1]

Chemical Identification and Hazard Summary
Proper identification is the first step in the waste management process. The following table

summarizes key identification and transportation data for cinnamyl bromide.

Identifier Value Source

Chemical Name Cinnamyl bromide [4]

CAS Number 4392-24-9 [1]

Molecular Formula C₉H₉Br [4]

UN Number UN 3261 [3]

UN Proper Shipping Name
CORROSIVE SOLID, ACIDIC,

ORGANIC, N.O.S.
[3]

Primary Hazards
Causes severe skin burns and

eye damage; Corrosive
[1][4]

Disposal Protocol for Cinnamyl Bromide
The disposal of cinnamyl bromide must be handled as hazardous waste. In-lab neutralization

or treatment is not recommended due to its reactivity. The standard and safest procedure is to

segregate, package, and label the waste for collection by a licensed environmental waste

management company.
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Step 1: Waste Segregation and Collection

Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with cinnamyl bromide and be in

good condition with a secure, tight-fitting lid. A corrosive-resistant container is required.

Collect Waste: Collect waste cinnamyl bromide, including any contaminated materials (e.g.,

pipette tips, gloves, absorbent pads from a spill), directly into the designated container.

Avoid Mixing: Do not mix cinnamyl bromide waste with other waste streams, especially

incompatible materials like strong bases or oxidizing agents.[1]

Step 2: Container Management and Labeling

Keep Container Closed: Always keep the waste container securely closed when not actively

adding waste.

Labeling: Label the container clearly with the words "Hazardous Waste," the full chemical

name "Cinnamyl Bromide," and a description of its hazards (e.g., "Corrosive"). Ensure the

label is accurate and legible.

Storage Location: Store the sealed waste container in a designated, secure satellite

accumulation area that is cool, dry, and well-ventilated.[1][2] The storage area should have

secondary containment to control any potential leaks.

Step 3: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or equivalent authority to schedule a pickup for the hazardous waste.

Follow Institutional Procedures: Adhere to all institutional guidelines regarding waste

accumulation time limits and documentation.

Professional Disposal: The ultimate disposal must be conducted at an approved and

licensed waste disposal plant.[1][3][5] This is typically managed by the EHS department

through a certified hazardous waste contractor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Spill Management

Evacuate and Ventilate: In case of a spill, ensure adequate ventilation and remove all

sources of ignition.[1]

Contain Spill: Wearing appropriate PPE, contain the spill.

Collect Spill Debris: Carefully sweep or shovel the spilled material into a suitable container

for disposal.[1]

Decontaminate: Clean the spill area as appropriate and dispose of all cleaning materials as

hazardous waste.

Reporting: Report the spill to your EHS department.

Regulatory Framework
The management of hazardous waste is governed by strict federal and state regulations. In the

United States, the primary regulatory framework is the Resource Conservation and Recovery

Act (RCRA), which is administered by the Environmental Protection Agency (EPA).[6][7][8]

RCRA establishes a "cradle-to-grave" management system, which means that hazardous

waste is tracked from its point of generation to its final disposal.[8][9] Generators of hazardous

waste are legally responsible for ensuring it is properly identified, managed, and treated.[6][8]

State regulations may also apply and are often more stringent than federal requirements.[6][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of cinnamyl
bromide waste from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b146386?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1672
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.benchchem.com/product/b146386#cinnamyl-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b146386#cinnamyl-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b146386#cinnamyl-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b146386#cinnamyl-bromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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